1-Bromo-2-chloro-4,5-dimethylbenzene

• IUPAC Name: 1-bromo-2-chloro-4,5-dimethylbenzene
• InChI: InChI=1S/C8H8BrCl/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3
• InChI Key: HHRBCSGJXSSZOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)Cl
• Molecular Formula: C8H8BrCl
• Molecular Weight: 219.50 g/mol
• CAS RN: 500536-40-3

Description

1-Bromo-2-chloro-4,5-dimethylbenzene is a chemical compound with the molecular formula C8H8BrCl. It has a molecular weight of 219.51. The compound is solid at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with bromine (Br), chlorine (Cl), and two methyl (CH3) groups attached to it. The specific positions of these groups on the benzene ring are indicated by the numbers in the compound’s name.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 219.51.

Mechanism of Action

The mechanism of action of 1-Bromo-2-chloro-4,5-dimethylbenzene is not fully understood. However, it is believed that the reaction between the bromo-chloro-methyl group and the acid catalyst results in the formation of an intermediate product, which is then further reacted with other reagents. This reaction is believed to be a nucleophilic substitution reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well-documented. However, it is believed that this compound can act as a free radical scavenger, and may also have some anti-inflammatory and antioxidant properties. In addition, this compound has been shown to inhibit the growth of some bacteria and fungi.

Advantages and Limitations for Lab Experiments

1-Bromo-2-chloro-4,5-dimethylbenzene is a relatively inexpensive and widely available reagent, making it suitable for use in laboratory experiments. It is also relatively stable and can be stored for long periods of time without significant degradation. However, this compound is toxic and should be handled with care. In addition, this compound is flammable and should not be used in open flames.

Future Directions

There are a number of potential future directions for the use of 1-Bromo-2-chloro-4,5-dimethylbenzene in scientific research. For example, further research could be done to explore the biochemical and physiological effects of this compound on human health. In addition, this compound could be used in the synthesis of novel polymers, surfactants, and other organic compounds. Finally, this compound could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

1-Bromo-2-chloro-4,5-dimethylbenzene is synthesized by the reaction of this compound with an acid catalyst. The reaction takes place at a temperature of 100 to 110 °C and is usually carried out in an inert atmosphere, such as nitrogen or argon. The reaction results in the formation of a dimethylbenzene derivative with a bromo-chloro-methyl group.

Scientific Research Applications

1-Bromo-2-chloro-4,5-dimethylbenzene is widely used in scientific research, especially in the field of organic synthesis. It is used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and plastics. This compound is also used in the synthesis of heterocyclic compounds, such as quinolines and pyridines. In addition, this compound has been used in the synthesis of polymers and surfactants.

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with the compound include H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation.